Cas no 15077-13-1 (Formic acid triethylamine complex 5:2)

• Product Name: Formic acid triethylamine complex 5:2
• CAS No: 15077-13-1
• MF: C₁₇H₄₀N₂O₁₀
• MW: 432.506906509399
• CID: 219462
• PubChem ID: 329748246
• Update Time: 2025-10-30

Formic acid triethylamine complex 5:2 Chemical and Physical Properties

Names and Identifiers

• TEAF
• Formic Acid - Triethylamine (5:2) Azeotrope
• Formic acid triethylamine complex 5:2
• N,N-diethylethanamine,formic acid
• FORMIC ACID-TRIETHYLAMINE
• triethylammonium formate 2:5
• TRIETHYLAMMONIUM FORMIATE 2:5
• FORMIC ACID-TRIETHYLAMINE 5:2 ADDITION C
• Formic acid - N,N-diethylethanamine (5:2)
• Formicacid-triethylamine5:2additioncompound
• Formic acid, compd. with N,N-diethylethanamine (5:2)
• J-008740
• C17H40N2O10
• N,N-diethylethanamine;formic acid
• bis(triethylamine) pentaformate
• AKOS028109881
• FT-0731198
• 15077-13-1
• Formic acid--N,N-diethylethanamine (5/2)
• MFCD00040600
• D90698
• pentakis(formic acid); bis(triethylamine)
• DTXSID10583359
• F1202
• NLOIHFJXBNFDSF-UHFFFAOYSA-N

• MDL： MFCD00040600
• Inchi： 1S/2C6H15N.5CH2O2/c2*1-4-7(5-2)6-3;5*2-1-3/h2*4-6H2,1-3H3;5*1H,(H,2,3)
• InChI Key： NLOIHFJXBNFDSF-UHFFFAOYSA-N
• SMILES： OC=O.OC=O.OC=O.OC=O.OC=O.N(CC)(CC)CC.N(CC)(CC)CC

Computed Properties

• Exact Mass: 432.26800
• Monoisotopic Mass: 432.26829548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 35.9
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.03(lit.)
• Melting Point: No data available
• Boiling Point: 95℃C/15mmHg(lit.)
• Flash Point: 110°C(230°F)
• Refractive Index: n20/D 1.428
• PSA: 192.98000
• LogP: 4.37970

Formic acid triethylamine complex 5:2 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Safety Term：S23-26-45
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Formic acid triethylamine complex 5:2

Formic Acid Triethylamine Complex 5:2: A Versatile Compound in Pharmaceutical and Industrial Applications

Formic acid triethylamine complex 5:2 is a unique organic compound characterized by its specific molar ratio of formic acid to triethylamine (5:2). This compound, with the chemical formula C₆H₁₅N₂O₃ and CAS number 15077-13-1, represents a critical intermediate in various chemical processes due to its ability to form stable ionic interactions. Recent studies have highlighted its potential in pharmaceutical formulations, catalytic reactions, and material science, making it a subject of significant interest in both academic and industrial research.

The structural properties of formic acid triethylamine complex 5:2 are determined by the electrostatic interactions between the protonated formic acid and the triethylamine molecule. This results in a zwitterionic structure that enhances solubility in polar solvents while maintaining stability under moderate reaction conditions. Researchers have noted that the 5:2 molar ratio optimizes the balance between acidity and basicity, which is crucial for its functionality in applications such as drug delivery systems and polymer synthesis.

Recent advancements in formic acid triethylamine complex 5:2 research have focused on its role as a green chemistry reagent. A 2023 study published in Chemical Communications demonstrated its effectiveness in catalyzing the selective oxidation of alcohols to aldehydes under mild conditions. This finding aligns with the growing emphasis on sustainable chemical processes, as the compound's low toxicity and biodegradability make it an attractive alternative to traditional catalysts.

In the pharmaceutical industry, formic acid triethylamine complex 5:2 has shown promise as a pH-responsive excipient. Its ability to modulate the ionization state of active pharmaceutical ingredients (APIs) allows for controlled drug release in targeted environments. For instance, a 2022 study in Advanced Drug Delivery Reviews explored its application in enhancing the bioavailability of poorly soluble drugs by forming micellar aggregates in aqueous solutions.

Moreover, the compound's utility extends to the development of smart materials. Researchers at the University of Tokyo (2023) reported its use in creating stimuli-responsive hydrogels that undergo structural changes in response to pH variations. This property is particularly valuable in tissue engineering and drug delivery systems, where precise control over material behavior is essential.

From a synthetic perspective, the preparation of formic acid triethylamine complex 5:2 involves a controlled reaction between formic acid and triethylamine under specific temperature and pressure conditions. A 2021 study in Organic Chemistry Insights optimized this process by employing microwave-assisted synthesis, significantly reducing reaction time while maintaining high yield and purity. Such methodological advancements underscore the compound's importance in industrial-scale production.

Environmental considerations have also driven research into the fate and behavior of formic acid triethylamine complex 5:2 in ecosystems. A 2023 report by the European Chemicals Agency (ECHA) highlighted its low persistence in aquatic environments and minimal ecotoxicological risk, supporting its classification as a safe chemical for industrial applications. This aligns with global regulatory frameworks emphasizing the use of safer alternatives in chemical manufacturing.

Recent computational studies have further expanded the understanding of formic acid triethylamine complex 5:2's molecular behavior. Quantum mechanical simulations published in Journal of Molecular Modeling (2023) revealed its unique hydrogen bonding patterns, which could be leveraged to design more efficient catalysts or drug carriers. These findings exemplify how theoretical approaches are complementing experimental research to unlock new applications for the compound.

In the context of nanotechnology, formic acid triethylamine complex 5:2 has been explored as a stabilizing agent for colloidal nanoparticles. A 2023 paper in Nano Letters demonstrated its ability to prevent nanoparticle aggregation by forming a protective layer around the surface, which is critical for applications in biomedical imaging and targeted therapy.

Industry collaborations have also contributed to the commercialization of formic acid triethylamine complex 5:2. For example, a partnership between a leading pharmaceutical company and a chemical manufacturer in 2022 led to the development of a novel formulation for oral drug delivery, leveraging the compound's pH-sensitive properties to improve therapeutic outcomes.

Despite its growing applications, challenges remain in optimizing its performance across diverse conditions. Ongoing research focuses on enhancing its thermal stability and expanding its solubility profile to broaden its utility in extreme environments. These efforts reflect the dynamic nature of chemical innovation and the compound's potential to address complex scientific and industrial challenges.

As the field of chemical science continues to evolve, formic acid triethylamine complex 5:2 stands as a testament to the interplay between fundamental research and practical application. Its unique properties, combined with recent technological advancements, position it as a key player in the development of sustainable and efficient chemical processes across multiple disciplines.

In conclusion, the ongoing exploration of formic acid triethylamine complex 5:2 underscores its significance in modern chemistry. From pharmaceutical innovations to green chemical processes, the compound exemplifies how targeted molecular design can lead to transformative solutions. As research progresses, its role in shaping the future of materials science and industrial chemistry is expected to grow, driven by the pursuit of safer, more efficient, and environmentally friendly technologies.